N1-((5-(furan-2-yl(hydroxy)methyl)thiophen-2-yl)methyl)-N2-(4-isopropylphenyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-((5-(furan-2-yl(hydroxy)methyl)thiophen-2-yl)methyl)-N2-(4-isopropylphenyl)oxalamide is a useful research compound. Its molecular formula is C21H22N2O4S and its molecular weight is 398.48. The purity is usually 95%.
BenchChem offers high-quality N1-((5-(furan-2-yl(hydroxy)methyl)thiophen-2-yl)methyl)-N2-(4-isopropylphenyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-((5-(furan-2-yl(hydroxy)methyl)thiophen-2-yl)methyl)-N2-(4-isopropylphenyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Organic Synthesis Building Blocks
This compound serves as a valuable building block in organic synthesis, particularly in the construction of complex molecules. Its structure allows for various functional group transformations, which can lead to the synthesis of diverse organic compounds. For example, the furan and thiophene moieties can undergo electrophilic substitution reactions, enabling the introduction of additional functional groups that can further diversify the molecular architecture .
Catalytic Protodeboronation
The compound can be used in catalytic protodeboronation of pinacol boronic esters. This process is crucial for the formal anti-Markovnikov hydromethylation of alkenes, a transformation that adds a methyl group across a double bond in a manner opposite to the traditional Markovnikov’s rule. This application is particularly valuable in the synthesis of pharmaceuticals and fine chemicals .
Suzuki-Miyaura Coupling
It can act as a potential ligand or co-catalyst in the Suzuki-Miyaura coupling reaction. This reaction is a powerful tool for forming carbon-carbon bonds and is widely used in the pharmaceutical industry to create complex drug molecules. The presence of oxalamide and aromatic rings in the compound could enhance the efficiency of the coupling process .
Radical-Polar Crossover Reactions
The compound’s structure suggests it could be involved in radical-polar crossover reactions. These reactions are a subset of organic chemistry where a radical reaction is followed by a polar reaction, or vice versa. This dual reactivity can be harnessed to create complex molecules with high precision .
Hydroboration-Deboronation Strategy
In synthetic chemistry, the compound could be used in a hydroboration-deboronation strategy to convert alkenes to alkanes. This method involves adding a boron atom across a double bond (hydroboration) and then removing it (deboronation), effectively reducing the alkene to an alkane .
Synthesis of Natural Products and Pharmaceuticals
The compound’s functional groups and stable structure make it a candidate for the synthesis of natural products and pharmaceuticals. For instance, its application in the total synthesis of complex molecules like δ-®-coniceine and indolizidine 209B has been reported. These molecules have significant biological activity and are of interest in medicinal chemistry .
Functional Group Transformations
The furan and thiophene rings in the compound can undergo various functional group transformations, such as oxidations, halogenations, and aminations. These transformations are essential in the modification of organic molecules to enhance their properties or to introduce new functionalities .
Material Science Applications
Due to the stability and reactive nature of the compound, it could be explored for applications in material science. For example, it might be used in the development of organic semiconductors or as a precursor for conductive polymers, given the presence of furan and thiophene rings, which are common motifs in conductive materials .
properties
IUPAC Name |
N-[[5-[furan-2-yl(hydroxy)methyl]thiophen-2-yl]methyl]-N'-(4-propan-2-ylphenyl)oxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N2O4S/c1-13(2)14-5-7-15(8-6-14)23-21(26)20(25)22-12-16-9-10-18(28-16)19(24)17-4-3-11-27-17/h3-11,13,19,24H,12H2,1-2H3,(H,22,25)(H,23,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCTIMZMRHYMONZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)NC(=O)C(=O)NCC2=CC=C(S2)C(C3=CC=CO3)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N2O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.